3-Butyl-4-methyl-2-(phenylamino)thiazol-3-ium bromide

• IUPAC Name: 3-butyl-4-methyl-N-phenyl-1,3-thiazol-3-ium-2-amine;bromide
• InChI: InChI=1S/C14H18N2S.BrH/c1-3-4-10-16-12(2)11-17-14(16)15-13-8-6-5-7-9-13;/h5-9,11H,3-4,10H2,1-2H3;1H
• InChI Key: NUIUZIKJHYYKDD-UHFFFAOYSA-N
• Canonical SMILES: CCCC[N+]1=C(SC=C1C)NC2=CC=CC=C2.[Br-]
• Molecular Formula: C14H19BrN2S
• Molecular Weight: 327.29 g/mol

Description

“3-Butyl-4-methyl-2-(phenylamino)thiazol-3-ium bromide” is a chemical compound with the molecular formula C14H19BrN2S and a molecular weight of 327.28. It is a derivative of thiazol-3-ium bromide.

Synthesis Analysis

The synthesis of 4-substituted 2-(2-arylhydrazinyl)thiazol-3-ium bromides and 4-aryl-2-(substituted amino)-3-(phenylamino)thiazol-3-ium bromide derivatives, which includes “3-Butyl-4-methyl-2-(phenylamino)thiazol-3-ium bromide”, has been reported. The synthesis process involves the interaction of mono- and di-substituted thiosemicarbazides with phenacyl bromide derivatives.

Molecular Structure Analysis

The structure of the synthesized products, including “3-Butyl-4-methyl-2-(phenylamino)thiazol-3-ium bromide”, has been elucidated using various spectroscopic tools such as IR, NMR, and mass spectrometry. X-ray crystallographic analyses have confirmed the structure of some of the obtained compounds.

Chemical Reactions Analysis

The proposed mechanism for the formation of 4-aryl-2-amino-3-(phenylamino)thiazol-3-ium bromide derivatives, including “3-Butyl-4-methyl-2-(phenylamino)thiazol-3-ium bromide”, involves heterocyclization via a sulfur atom and N2 due to their high nucleophilicity.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives have been found to exhibit antioxidant activity. .

Analgesic and Anti-inflammatory Activity

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Antimicrobial and Antifungal Activity

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Antiviral Activity

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Diuretic Activity

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Anticonvulsant and Neuroprotective Activity

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Antitumor and Cytotoxic Activity

Thiazole derivatives have been found to exhibit antitumor and cytotoxic activities. .

Industrial Applications

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Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been found to interact with a variety of biological targets, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects .

Biochemical Pathways

Thiazole derivatives are known to influence a range of biochemical pathways, depending on their specific targets .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .